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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the performance of two key ketoenol insecticides,
spidoxamat and spirotetramat. Both compounds, developed by Bayer, are classified by the
Insecticide Resistance Action Committee (IRAC) as Group 23 insecticides, targeting the
inhibition of acetyl-CoA carboxylase (ACC). This disruption of lipid biosynthesis is crucial for the
development and survival of a range of sucking insect pests. While sharing a common mode of
action, differences in their chemical structure, mobility within the plant, and spectrum of activity
warrant a closer examination for strategic use in integrated pest management (IPM) programs.

General Characteristics and Key Differentiators

Spidoxamat is a newer tetramic acid derivative, with regulatory approvals and market
introductions beginning in the mid-2020s. It is noted for its high plant mobility, offering efficacy
through both foliar and soil applications at low dose rates.[1] Spidoxamat is positioned as a
valuable tool for managing pest populations that have developed resistance to other insecticide
classes.

Spirotetramat, a well-established tetramic acid insecticide, is known for its unique two-way
systemic movement within the plant, translocating through both the xylem and phloem. This
property allows it to control pests located in difficult-to-reach plant parts. It has a proven track
record against a broad spectrum of sucking pests, including aphids, whiteflies, and scales.
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Performance Data: Efficacy Against Key Sucking
Pests

The following tables summarize available quantitative data on the efficacy of spidoxamat and
spirotetramat against common sucking pests. It is important to note that the data is compiled
from separate studies and direct side-by-side comparisons under identical conditions are
limited due to the recent introduction of spidoxamat.

Table 1: Efficacy of Spidoxamat Against Sucking Pests

Application  Efficacy

Target Pest  Crop . Result Source
Method Metric

Excellent
Aphids, target pest
Whiteflies, efficacy in Bayer Crop

] ] ) General ) i
Mealybugs, Various Foliar & Soil ) both foliar Science,
] Efficacy )

Psyllids, and soil 2022
Scales application

scenarios.

Suppression Bayer Crop

) ] ) ) General ] )
Thrips Various Foliar & Soil ] of thrips Science,
Efficacy ]
populations. 2022
Possible
efficacy Bayer Crop
Phytophagou ] ] ] General ) )
] Various Foliar & Soil ] against some  Science,
S mites Efficacy

phytophagou 2022
S mites.

Table 2: Efficacy of Spirotetramat Against Sucking Pests
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Application  Efficacy

Target Pest  Crop ) Result Source
Method Metric
Myzus
) Study on
persicae . _ o
Tobacco Foliar Spray LC50 0.49 mg/L insecticide
(Green )
_ resistance
Peach Aphid)

Up to 89.69%

Bemisia ) reduction ) )
) ) Population Field study in
tabaci Cotton Foliar Spray ) over control )
) Reduction India
(Whitefly) at75g
a.i./ha.
] Performance
Aphis ]
. ] on par with ] ]
gossypii ) Population o ) Field study in
Cotton Foliar Spray ) imidacloprid ]
(Cotton Reduction India
_ 200 SL at 25
Aphid) )
g a.i/ha.
_ 79.73% of
Parlatoria o ] ]
- ) ] Inhibition of larvae Field study in
pergandii Citrus Foliar Spray o
Larvae inhibited after ~ Morocco
(Chaff Scale)
treatment.
Parlatoria 93% of
ziziphi (Black ] ] Inhibition of females Field study in
) Citrus Foliar Spray o
Parlatoria Females inhibited after ~ Morocco
Scale) treatment.

Experimental Protocols

Methodology for Evaluating Spirotetramat Efficacy against Parlatoria pergandii in Citrus

o Experimental Design: A 4-hectare citrus orchard was divided into four 1-hectare plots. Three
plots were treated with different concentrations of spirotetramat (0.625 L/ha, 0.755 L/ha, and
1 L/ha), and one plot served as an untreated control.

o Application: The insecticide was applied as a foliar spray.
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o Sampling: The efficacy was evaluated on two larval stages (L1 and L2) and three female
stages (F1, F2, and F3) of P. pergandii. The impact on the parasitoid Aphytis hispanicus was
also monitored.

o Data Analysis: The number of inhibited and surviving larvae and females, as well as the rate
of parasitism, were recorded and analyzed.

Mode of Action: Acetyl-CoA Carboxylase (ACC)
Inhibition

Both spidoxamat and spirotetramat function by inhibiting the enzyme acetyl-CoA carboxylase
(ACC). This enzyme is critical for the first committed step in the biosynthesis of fatty acids. By
blocking ACC, these insecticides disrupt the production of malonyl-CoA from acetyl-CoA,

leading to a cascade of metabolic failures essential for insect growth, development, and
reproduction. The disruption of lipid synthesis ultimately results in the death of the target pest.

Caption: Inhibition of Acetyl-CoA Carboxylase by Spidoxamat and Spirotetramat.

Experimental Workflow: Insecticide Efficacy Trial

The following diagram illustrates a typical workflow for conducting an insecticide efficacy trial,
from treatment application to data analysis.

Caption: Standard workflow for an insecticide efficacy field trial.

Conclusion

Both spidoxamat and spirotetramat are effective tools for the management of sucking pests,
operating through the inhibition of acetyl-CoA carboxylase. Spirotetramat has a well-
documented history of performance with the significant advantage of two-way systemicity.
Spidoxamat, as a newer active ingredient, shows great promise with its high mobility and
efficacy at low use rates, particularly in the context of resistance management. The choice
between these insecticides will depend on the specific target pest, crop, application method,
and the resistance profile of the local pest population. Further direct comparative studies will be
invaluable in refining their optimal use strategies in diverse agricultural systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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